![molecular formula C9H6ClNO2 B2938241 3-(3-Chlorophenyl)-4,5-dihydro-1,2-oxazol-5-one CAS No. 51725-85-0](/img/structure/B2938241.png)
3-(3-Chlorophenyl)-4,5-dihydro-1,2-oxazol-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-Chlorophenyl)-4,5-dihydro-1,2-oxazol-5-one is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is also known as 3-(3-chlorophenyl)-5,6-dihydro-4H-1,2-oxazin-4-one, and its molecular formula is C9H8ClNO2.
Scientific Research Applications
3-(3-Chlorophenyl)-4,5-dihydro-1,2-oxazol-5-one has various potential applications in scientific research. One of the significant applications is in the field of medicinal chemistry. This compound has been shown to exhibit antitumor, anti-inflammatory, and analgesic properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Additionally, this compound has been used as a building block in the synthesis of other compounds with potential pharmaceutical applications.
Mechanism of Action
The mechanism of action of 3-(3-Chlorophenyl)-4,5-dihydro-1,2-oxazol-5-one is not fully understood. However, studies have suggested that it may act by inhibiting the activity of specific enzymes or receptors in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which play a role in inflammation and pain. It has also been suggested that this compound may act by modulating the activity of certain neurotransmitters in the brain.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. For example, it has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to induce apoptosis (programmed cell death) in cancer cells, suggesting its potential use as an anticancer agent. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(3-Chlorophenyl)-4,5-dihydro-1,2-oxazol-5-one in lab experiments is its relatively simple synthesis method. Additionally, this compound has been shown to exhibit a range of biological activities, making it a useful tool for studying various physiological and pathological processes. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that high doses of this compound can cause liver damage and other adverse effects.
Future Directions
There are several future directions for research on 3-(3-Chlorophenyl)-4,5-dihydro-1,2-oxazol-5-one. One area of interest is the development of new compounds based on the structure of this compound with improved biological activity and reduced toxicity. Another area of interest is the study of the mechanism of action of this compound and its potential use in the treatment of various diseases. Additionally, further research is needed to determine the optimal dosage and administration route of this compound for various applications. Finally, the potential use of this compound as a building block for the synthesis of other compounds with potential pharmaceutical applications should be explored.
Synthesis Methods
The synthesis of 3-(3-Chlorophenyl)-4,5-dihydro-1,2-oxazol-5-one can be achieved through various methods. One of the commonly used methods is the reaction of 3-chlorophenyl isocyanate with ethyl acetoacetate in the presence of a base such as sodium ethoxide. This reaction leads to the formation of the desired compound with a yield of around 70%. Other methods of synthesis include the reaction of 3-chlorobenzoic acid with hydroxylamine followed by cyclization and the reaction of 3-chlorophenylacetic acid with hydroxylamine followed by cyclization.
properties
IUPAC Name |
3-(3-chlorophenyl)-4H-1,2-oxazol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClNO2/c10-7-3-1-2-6(4-7)8-5-9(12)13-11-8/h1-4H,5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVAIGBCPSXKAMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=NOC1=O)C2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.